4-Hydroperoxy Cyclophosphamide
4-Hydroperoxy Cyclophosphamide
4-hydroperoxycyclophosphamide is a phosphorodiamide that is the active metabolite of the nitrogen mustard cyclophosphamide. It has potent antineoplastic and immunosuppressive properties. It has a role as an antineoplastic agent, an immunosuppressive agent, an alkylating agent, a metabolite and a drug allergen. It is a phosphorodiamide, a nitrogen mustard, a peroxol and an organochlorine compound.
Perfosfamide is the active metabolite of the nitrogen mustard cyclophosphamide with potent antineoplastic and immunosuppressive properties. Perfosfamide alkylates DNA, thereby inhibiting DNA replication and RNA and protein synthesis. (NCI04)
Perfosfamide is the active metabolite of the nitrogen mustard cyclophosphamide with potent antineoplastic and immunosuppressive properties. Perfosfamide alkylates DNA, thereby inhibiting DNA replication and RNA and protein synthesis. (NCI04)
Brand Name:
Vulcanchem
CAS No.:
39800-16-3
VCID:
VC0018640
InChI:
InChI=1S/C7H15Cl2N2O4P/c8-2-4-11(5-3-9)16(13)10-7(15-12)1-6-14-16/h7,12H,1-6H2,(H,10,13)
SMILES:
C1COP(=O)(NC1OO)N(CCCl)CCCl
Molecular Formula:
C7H15Cl2N2O4P
Molecular Weight:
293.08 g/mol
4-Hydroperoxy Cyclophosphamide
CAS No.: 39800-16-3
Reference Standards
VCID: VC0018640
Molecular Formula: C7H15Cl2N2O4P
Molecular Weight: 293.08 g/mol
| CAS No. | 39800-16-3 |
|---|---|
| Product Name | 4-Hydroperoxy Cyclophosphamide |
| Molecular Formula | C7H15Cl2N2O4P |
| Molecular Weight | 293.08 g/mol |
| IUPAC Name | N,N-bis(2-chloroethyl)-4-hydroperoxy-2-oxo-1,3,2λ5-oxazaphosphinan-2-amine |
| Standard InChI | InChI=1S/C7H15Cl2N2O4P/c8-2-4-11(5-3-9)16(13)10-7(15-12)1-6-14-16/h7,12H,1-6H2,(H,10,13) |
| Standard InChIKey | VPAWVRUHMJVRHU-UHFFFAOYSA-N |
| SMILES | C1COP(=O)(NC1OO)N(CCCl)CCCl |
| Canonical SMILES | C1COP(=O)(NC1OO)N(CCCl)CCCl |
| Appearance | white cristalline powder, hardly hygroscopic |
| Description | 4-hydroperoxycyclophosphamide is a phosphorodiamide that is the active metabolite of the nitrogen mustard cyclophosphamide. It has potent antineoplastic and immunosuppressive properties. It has a role as an antineoplastic agent, an immunosuppressive agent, an alkylating agent, a metabolite and a drug allergen. It is a phosphorodiamide, a nitrogen mustard, a peroxol and an organochlorine compound. Perfosfamide is the active metabolite of the nitrogen mustard cyclophosphamide with potent antineoplastic and immunosuppressive properties. Perfosfamide alkylates DNA, thereby inhibiting DNA replication and RNA and protein synthesis. (NCI04) |
| Synonyms | 2-[Bis(2-chloroethyl)amino]tetrahydro-2-oxido-2H-1,3,2-oxazaphosphorin-4-yl Hydroperoxide; 4-Hydroperoxycyclofosfamide; Asta 6496; |
| PubChem Compound | 38347 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume